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Compound of Interest

Compound Name: 4-Propyl-4-heptanol

Cat. No.: B1594163

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard information
for 4-Propyl-4-heptanol (CAS No. 2198-72-3). The information is intended to equip
researchers, scientists, and drug development professionals with the necessary knowledge to
handle this chemical safely in a laboratory setting. This document summarizes key safety data,
outlines experimental methodologies for hazard assessment, and provides visual aids to
understand the logical frameworks of safety protocols.

Chemical Identification and Physical Properties

4-Propyl-4-heptanol is a tertiary alcohol. Its identification details and key physical and
chemical properties are summarized below.
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Property Value Reference
Molecular Formula C10H220 [1112][3]
Molecular Weight 158.28 g/mol [11[2][3]
CAS Number 2198-72-3 [1112][3]
Appearance Colorless liquid [4]

Boiling Point 191 °C at 760 mmHg [2][4]

Flash Point 81.1°C [4]

Density 0.828 g/cm? [4]

Vapor Pressure

0.142 mmHg at 25°C

[4]

Refractive Index

1.434

[4]

GHS Hazard Classification and Precautionary

Statements

Based on available data, 4-Propyl-4-heptanol is classified under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).

GHS Classification

Hazard Class Category
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Respiratory tract irritation)

Source:[1]

GHS Pictogram

lw.Exclamation Mark

Hazard and Precautionary Statements
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Type Code Statement
Hazard H315 Causes skin irritation.[1]
Causes serious eye irritation.
H319
[1]
May cause respirato
H335 o Y _ P i
irritation.[1]
Avoid breathing
Precautionary P261 dust/fume/gas/mist/vapours/sp
ray.[1]
Wash skin thoroughly after
P264 _
handling.[1]
Use only outdoors or in a well-
P271 _
ventilated area.[1]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[1]
IF ON SKIN: Wash with plenty
P302+P352
of water.[1]
IF INHALED: Remove person
P304+P340 to fresh air and keep
comfortable for breathing.[1]
IF IN EYES: Rinse cautiously
with water for several minutes.
P305+P351+P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.[1]
Call a POISON
pP312 CENTER/doctor if you feel
unwell.
If skin irritation occurs: Get
P332+P313 ) ) )
medical advice/attention.[1]
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If eye irritation persists: Get

P337+P313 ) ) )
medical advice/attention.[1]
Take off contaminated clothing
P362+P364 )
and wash it before reuse.[1]
Store in a well-ventilated
P403+P233 place. Keep container tightly
closed.[1]
P405 Store locked up.[1]
Dispose of contents/container
P501 to an approved waste disposal

plant.[1]

Toxicological Information

Acute toxicity data for 4-Propyl-4-heptanol is limited. However, data from a structurally similar
compound can provide an estimate of its toxicological profile. A key study on a related
substance showed an acute oral LD50 greater than 2000 mg/kg bw and an acute dermal LD50
greater than 2009 mg/kg bw, leading to its non-classification for acute toxicity.[5]
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Route Species Value Classification Reference

> 2000 mg/kg bw
(structurally N

Oral LD50 Rat o Not Classified [5]
similar

substance)

> 2009 mg/kg bw
(structurally N

Dermal LD50 Rat o Not Classified [5]
similar

substance)

No data

available. A data

waiver is often
Inhalation LC50 - applied for this -

route when oral

and dermal data

are available.[5]

Reactivity and Stability

4-Propyl-4-heptanol is a stable tertiary alcohol under normal laboratory conditions. However,
like other alcohols, it can react with certain classes of chemicals.

o Oxidizing Agents: As a tertiary alcohol, 4-Propyl-4-heptanol is resistant to oxidation under
mild conditions.[6][7] Strong oxidizing agents under forcing conditions may cause
decomposition.

e Acids: Alcohols can undergo dehydration in the presence of strong acids to form alkenes.
They can also react with strong acids in substitution reactions.

o Bases: Alcohols are generally unreactive with bases, but can be deprotonated by very strong
bases to form alkoxides.

e Incompatible Materials: Keep away from strong oxidizing agents, acids, and acid anhydrides.

[8]
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Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

e Handling: Handle in a well-ventilated place.[4] Wear suitable protective clothing, including
gloves and eye/face protection.[1] Avoid contact with skin and eyes.[4] Avoid formation of
dust and aerosols. Use non-sparking tools.[4] Prevent fire caused by electrostatic discharge.

[4]

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[4] Store
apart from foodstuff containers or incompatible materials.[4]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling 4-Propyl-4-
heptanol:

o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection: Wear chemically resistant gloves (e.qg., nitrile rubber) and a laboratory coat.

» Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
organic vapor cartridge.

Personal Protective Equipment (PPE)

Handling 4-Propyl-4-heptanol

Protect Skin

Protect Eyes Protect Lungs

Eye/Face Protection
(Goggles/Face Shield)

Click to download full resolution via product page
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Caption: Recommended Personal Protective Equipment for handling 4-Propyl-4-heptanol.

First-Aid Measures

In case of exposure, follow these first-aid measures:

 Inhalation: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[1]

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower. If
skin irritation occurs: Get medical advice/attention.[8]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists: Get medical
advice/attention.[1]

 Ingestion: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor if you
feel unwell.

Fire-Fighting Measures
4-Propyl-4-heptanol has a flash point of 81.1 °C, making it a combustible liquid.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Combustible liquid. Vapors are heavier than air and may spread along
floors.[8] Forms explosive mixtures with air on intense heating.[8]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.
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Suitable Extinguishing Media
(Water Spray, Foam, Dry Chemical, CO2)

e involving Specific Hazards
A-Propyl-4-heptanc (Combustible, Vapors, Explosive Mixtures)

Protective Equipment
(SCBA, Full Gear)
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Start: Obtain RhE Tissues

Pre-incubation

)

Apply Test Chemical,
Positive & Negative Controls

)

Exposure (e.g., 60 min)

)

Rinse Tissues

)

Post-incubation (e.g., 42 hours)

;

MTT Viability Assay

;

Quantify Formazan (Spectrophotometry)

Classification
(Viability < 50% = Irritant)
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RhCE Test (OECD 492) BCOP Test (OECD 437)
Start: RhCE Tissues Start: Bovine Corneas
; ;
Apply Chemical Apply Chemical
; ;
Expose & Post-Incubate Expose
; ;
Measure Viability (MTT) Measure Opacity & Permeability

Classify based on Viability Calculate IVIS

End End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1594163#4-propyl-4-heptanol-safety-and-hazards-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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